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Compound of Interest

Compound Name: (1R)-Chrysanthemolactone

Cat. No.: B082753 Get Quote

An extensive review of publicly available scientific literature and chemical databases reveals a

significant lack of in-depth research on the biological activity of the specific monoterpenoid

(1R)-Chrysanthemolactone. While its existence is documented and it is commercially

available, detailed studies elucidating its mechanisms of action, quantitative biological data,

and specific signaling pathways appear to be unpublished or not widely disseminated.

This guide summarizes the limited available information and highlights the current knowledge

gaps regarding this particular natural product.

Chemical Identity and Structure
(1R)-Chrysanthemolactone is a monoterpenoid lactone. Its chemical properties are

summarized in the table below.

Property Value

Chemical Formula C₁₀H₁₆O₂

Molecular Weight 168.23 g/mol

CAS Number 14087-70-8

SMILES CC1(C[C@H]2--INVALID-LINK--C(=O)O1)C
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Information on the biological activity of (1R)-Chrysanthemolactone is sparse and largely

descriptive, lacking the detailed experimental data necessary for a comprehensive technical

whitepaper. Commercial suppliers note several potential biological effects, though these claims

are not substantiated with references to peer-reviewed scientific studies. The purported

activities include:

Saponin-like properties.

Inhibitory effect on α-pinene metabolism.

Protective effects against metabolic disorders and proton radiation.

Insecticidal properties.

Antibacterial activity, with some claims of inhibition against Mycobacterium tuberculosis and

Mycobacterium avium.

It is crucial to emphasize that these descriptions are not supported by accessible quantitative

data (e.g., IC₅₀ or EC₅₀ values), detailed experimental protocols, or elucidated signaling

pathways in the current body of scientific literature.

Experimental Data and Protocols
A thorough search of scientific databases for studies specifically investigating (1R)-
Chrysanthemolactone did not yield any publications containing detailed experimental

protocols or quantitative data regarding its biological effects. Research on the Chrysanthemum

genus is extensive; however, it primarily focuses on other classes of compounds such as

sesquiterpenoid lactones, flavonoids, and pyrethroids, which are known for their significant

biological activities.

Due to the absence of this fundamental data, a structured table of quantitative results cannot

be provided.

Signaling Pathways and Mechanisms of Action
There is no available information in the scientific literature detailing the signaling pathways

modulated by (1R)-Chrysanthemolactone or its specific molecular mechanisms of action.
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Elucidating these pathways would require dedicated in vitro and in vivo studies, which do not

appear to have been published.

Consequently, the creation of diagrams for signaling pathways, as requested, is not possible

based on the current state of knowledge.

Logical Relationships and Experimental Workflows
The logical relationship for future research on (1R)-Chrysanthemolactone would follow a

standard drug discovery and development workflow. This would begin with initial screening to

validate the purported biological activities, followed by more in-depth studies to determine

efficacy, mechanism of action, and safety.

A generalized workflow for future investigation is depicted below.
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Initial Screening & Validation

Mechanism of Action Studies

In vivo Evaluation

In vitro screening for purported activities
(antibacterial, insecticidal, etc.)

Cytotoxicity assays against
various cell lines

Target identification and validation

Signaling pathway analysis
(e.g., Western blot, transcriptomics) Enzyme inhibition or receptor binding assays

Animal models of disease
(e.g., infection, metabolic disorders)

Pharmacokinetic (ADME) studies

Toxicology and safety assessment

Click to download full resolution via product page

Caption: A generalized experimental workflow for the future investigation of (1R)-
Chrysanthemolactone.
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Conclusion
While (1R)-Chrysanthemolactone is a known natural product, it remains largely

uncharacterized in terms of its biological activity from a rigorous scientific perspective. The

information available is high-level and lacks the detailed, quantitative, and mechanistic data

required by researchers, scientists, and drug development professionals. The absence of peer-

reviewed research specifically on this compound means that a comprehensive technical guide

on its biological activity cannot be constructed at this time. Further primary research is

necessary to explore the potential of this molecule and validate the preliminary claims made by

commercial suppliers.

To cite this document: BenchChem. [In-depth Technical Guide on the Biological Activity of
(1R)-Chrysanthemolactone]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b082753#biological-activity-of-1r-
chrysanthemolactone]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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